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Compound of Interest

Compound Name: 1-Methylcyclohexene

Cat. No.: B1583054 Get Quote

Essential guidance for the safe and effective use of 1-Methylcyclohexene in the laboratory,

ensuring the protection of researchers and the integrity of scientific work.

For laboratory professionals engaged in drug development and scientific research, the proper

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for the use of 1-Methylcyclohexene, with a focus on personal

protective equipment (PPE), operational protocols, and disposal plans. Adherence to these

procedures is critical for minimizing risks and fostering a safe research environment.

Immediate Safety and Personal Protection
1-Methylcyclohexene is a highly flammable liquid and vapor that can cause skin and serious

eye irritation. It may also be fatal if swallowed and enters the airways.[1][2][3] Therefore, strict

adherence to PPE protocols is mandatory.

Engineering Controls: Always handle 1-Methylcyclohexene in a well-ventilated area,

preferably within a chemical fume hood.[1][4][5] Ensure that eyewash stations and safety

showers are readily accessible.[2][4] Electrical equipment should be explosion-proof.[1][2][4]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.[1][4]

To prevent eye contact which

can cause serious irritation.[1]

[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious clothing, such as a

lab coat, are required.[1][4]

To prevent skin contact which

can cause irritation.[1][4][5]

Respiratory Protection

If ventilation is inadequate or if

there is a risk of inhalation, use

a NIOSH-approved respirator

with an appropriate organic

vapor cartridge.[4][5]

To prevent respiratory tract

irritation.[5][6]

Quantitative Data for Safe Handling
A thorough understanding of the physical and chemical properties of 1-Methylcyclohexene is

crucial for safe handling and storage.
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Property Value Source

CAS Number 591-49-1 [4]

Molecular Formula C₇H₁₂ [5]

Molecular Weight 96.17 g/mol [5]

Appearance Colorless liquid [1]

Boiling Point 110-111 °C (230-232 °F) [7]

Flash Point -4 °C (24.8 °F) - closed cup [7]

Density 0.811 g/mL at 20 °C (68 °F) [7]

Vapor Density >1 (Air = 1)

Occupational Exposure Limits

No specific limits have been

established for 1-

Methylcyclohexene.[2][5][8] As

a reference for a structurally

similar compound, the OSHA

PEL for Methylcyclohexane is

500 ppm (2,000 mg/m³) as an

8-hour TWA, and the NIOSH

REL is 400 ppm (1,600 mg/m³)

as a 10-hour TWA.[1][4][9][10]

Experimental Workflow for Handling 1-
Methylcyclohexene
A systematic approach to handling 1-Methylcyclohexene, from preparation to disposal, is

essential for maintaining a safe laboratory environment. The following workflow outlines the key

steps:
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Safe handling workflow for 1-Methylcyclohexene.
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Detailed Procedural Guidance
1. Preparation:

Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a lab coat,

safety glasses, and closed-toe shoes. Put on chemical-resistant gloves before handling the

chemical.

Set Up in Fume Hood: All work with 1-Methylcyclohexene must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[4]

Gather Materials: Assemble all necessary equipment and reagents before starting the

experiment to avoid leaving the designated work area.

2. Handling and Use:

Dispense Chemical: Use a graduated cylinder or a calibrated pipette to measure and

dispense the required amount of 1-Methylcyclohexene. Ground and bond containers when

transferring the liquid to prevent static discharge.[1][4]

Perform Reaction: Carry out the experimental procedure as planned. Keep the container

tightly closed when not in use.[1][4] Avoid contact with skin and eyes.[5]

Store Properly: Store 1-Methylcyclohexene in a tightly sealed container in a cool, dry, and

well-ventilated area, away from heat, sparks, and open flames.[4][5]

3. Cleanup and Disposal:

Decontaminate Glassware: Rinse all glassware that has come into contact with 1-
Methylcyclohexene with a suitable solvent (e.g., acetone or ethanol) in the fume hood.

Dispose of Waste: Dispose of waste 1-Methylcyclohexene and contaminated materials in a

designated, properly labeled hazardous waste container in accordance with local, state, and

federal regulations.[4] Do not pour down the drain.[4][5]

Doff PPE: Remove gloves and lab coat before leaving the laboratory. Wash hands

thoroughly with soap and water.[4]
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Emergency Procedures
Spill Response:

Evacuate the immediate area and remove all sources of ignition.[5]

Wear appropriate PPE, including respiratory protection if necessary.[5]

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite.[5]

Collect the absorbed material into a sealed container for disposal as hazardous waste.

Ventilate the area and wash the spill site after material pickup is complete.[10]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1][4][5]

By adhering to these safety protocols and operational plans, researchers can confidently and

safely utilize 1-Methylcyclohexene in their critical work, fostering a culture of safety and

scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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